12-(3-Nitrophenyl)-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene

• IUPAC Name: 12-(3-nitrophenyl)-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11(15),13,16-hexaene
• InChI: InChI=1S/C24H16N4O4/c29-28(30)17-8-4-7-16(11-17)27-24-18-12-21-22(32-10-9-31-21)13-20(18)25-14-19(24)23(26-27)15-5-2-1-3-6-15/h1-8,11-14H,9-10H2
• InChI Key: XXUGNCKBZXHPBA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=CC=C5)C6=CC(=CC=C6)[N+](=O)[O-]
• Molecular Formula: C24H16N4O4
• Molecular Weight: 424.4 g/mol

Description

12-(3-Nitrophenyl)-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene is a useful research compound. Its molecular formula is C24H16N4O4 and its molecular weight is 424.416. The purity is usually 95%.
BenchChem offers high-quality 12-(3-Nitrophenyl)-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 12-(3-Nitrophenyl)-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Macrocyclic Compounds and Metal Complexes

• Magnetic Properties and Catalysis

  • The study of late first-row transition-metal complexes with macrocyclic ligands has shown field-induced slow magnetic relaxation and reversible redox processes, suggesting applications in magnetic materials and catalysis (Antal et al., 2016).

• Hydrolysis Catalysis

  • A novel dicopper(II) complex with an alcohol-pendant macrocycle demonstrated significant catalytic activity in carboxyester hydrolysis, indicating potential for catalytic applications in organic synthesis and environmental remediation (Li et al., 2002).

• Transition Metal Sensing

  • Macrocyclic compounds with ferrocenylmethyl arms have been used as receptors for sensing transition-metal ions, highlighting their use in chemical sensing and environmental monitoring (Costa et al., 2000).

• High-Energy Density Materials

  • Theoretical studies on novel macrocyclic compounds with high nitrogen content have explored their potential as high-energy density materials for applications in explosives and propellants (Jin et al., 2014).